Bis(2-(2-butoxyethoxy)ethyl) phthalate

• Molecular Formula: C24H38O8
• Molecular Weight: 454.6 g/mol
• IUPAC Name: bis[2-(2-butoxyethoxy)ethyl] benzene-1,2-dicarboxylate
• InChI: InChI=1S/C24H38O8/c1-3-5-11-27-13-15-29-17-19-31-23(25)21-9-7-8-10-22(21)24(26)32-20-18-30-16-14-28-12-6-4-2/h7-10H,3-6,11-20H2,1-2H3
• InChI Key: GOBKHNHHHSPHEX-UHFFFAOYSA-N
• SMILES: CCCCOCCOCCOC(=O)C1=CC=CC=C1C(=O)OCCOCCOCCCC
• synonyms: Phthalic acid bis[2-(2-butoxyethoxy)ethyl] ester
• CAS No.: 16672-39-2

Description

Bis(2-(2-butoxyethoxy)ethyl) phthalate (DBEP) is a chemical compound that belongs to the phthalate family. DBEP is used as a plasticizer in the manufacturing of polyvinyl chloride (PVC) products, including toys, medical devices, and food packaging. Despite its widespread use, DBEP has been identified as a potential endocrine disruptor, which raises concerns about its impact on human health and the environment.

Mechanism of Action

Further studies are needed to elucidate the mechanism of action of Bis(2-(2-butoxyethoxy)ethyl) phthalate, including its effects on other signaling pathways and cellular processes.
2. Human Health Effects: More research is needed to determine the potential health effects of this compound exposure in humans, including its impact on reproductive and developmental processes.
3. Environmental Impact: Further studies are needed to assess the environmental impact of this compound, including its persistence and bioaccumulation in the environment and food chain.
4. Alternative Plasticizers: Research is needed to develop and test alternative plasticizers that are less toxic and have lower environmental impact than this compound.

Advantages and Limitations for Lab Experiments

Bis(2-(2-butoxyethoxy)ethyl) phthalate has several advantages and limitations for lab experiments. Some of the advantages include:
1. Availability: this compound is readily available and can be synthesized in the lab.
2. Reproducibility: this compound synthesis and characterization methods are well-established, which allows for reproducible experiments.
3. Toxicity: this compound has been shown to have toxic effects on various organs and systems in animals, which makes it a useful model for studying toxicity.
Some of the limitations of this compound for lab experiments include:
1. Cost: this compound synthesis and purification can be expensive, which may limit its use in some experiments.
2. Specificity: this compound may not be a suitable model for studying all types of toxicity or endocrine disruption, as its mechanism of action is not fully understood.
3. Ethics: The use of animals in toxicity studies raises ethical concerns, which may limit the use of this compound in some experiments.

Future Directions

There are several future directions for research on Bis(2-(2-butoxyethoxy)ethyl) phthalate, including:
1.

Synthesis Methods

Bis(2-(2-butoxyethoxy)ethyl) phthalate is synthesized by the reaction of 2-butoxyethanol and phthalic anhydride in the presence of a catalyst. The reaction is carried out under high temperature and pressure conditions, and the resulting product is purified by distillation.

Scientific Research Applications

Bis(2-(2-butoxyethoxy)ethyl) phthalate has been extensively studied for its potential health and environmental effects. Scientific research has focused on the following areas:
1. Endocrine Disruption: this compound has been identified as a potential endocrine disruptor, which means that it can interfere with the hormonal system in animals and humans. Studies have shown that this compound can disrupt the estrogen and androgen signaling pathways, leading to adverse effects on reproductive and developmental processes.
2. Toxicity: this compound has been shown to have toxic effects on various organs and systems in animals, including the liver, kidneys, and immune system. Exposure to this compound has also been associated with developmental and behavioral abnormalities in animals.
3. Environmental Impact: this compound is a persistent and bioaccumulative chemical that can accumulate in the environment and food chain. Studies have shown that this compound can be found in soil, water, and air samples, as well as in food and human tissues.